Cas no 566198-38-7 (3-(4-Carboxypyridin-2-yl)benzaldehyde)

3-(4-Carboxypyridin-2-yl)benzaldehyde structure
566198-38-7 structure
Product Name:3-(4-Carboxypyridin-2-yl)benzaldehyde
CAS No:566198-38-7
MF:C13H9NO3
MW:227.215463399887
MDL:MFCD18316830
CID:945676
PubChem ID:12028319
Update Time:2025-09-21

3-(4-Carboxypyridin-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Carboxypyridin-2-yl)benzaldehyde
    • 2-(3-formylphenyl)pyridine-4-carboxylic acid
    • 2-(3-FORMYLPHENYL)ISONICOTINIC ACID
    • 3-(4-CARBOXY(PYRIDIN-2-YL))BENZALDEHYDE
    • MFCD18316830
    • 566198-38-7
    • 2-(3-Formylphenyl)isonicotinic acid, 95%
    • SCHEMBL15329552
    • DTXSID30476077
    • MDL: MFCD18316830
    • Inchi: 1S/C13H9NO3/c15-8-9-2-1-3-10(6-9)12-7-11(13(16)17)4-5-14-12/h1-8H,(H,16,17)
    • InChI Key: IJEUBMNQLCVRIY-UHFFFAOYSA-N
    • SMILES: OC(C1C=CN=C(C=1)C1C=CC=C(C=O)C=1)=O

Computed Properties

  • Exact Mass: 227.05800
  • Monoisotopic Mass: 227.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.3Ų

Experimental Properties

  • PSA: 67.26000
  • LogP: 2.25930

3-(4-Carboxypyridin-2-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB323275-5 g
2-(3-Formylphenyl)isonicotinic acid, 95%; .
566198-38-7 95%
5g
€1159.00 2023-04-26
abcr
AB323275-5g
2-(3-Formylphenyl)isonicotinic acid, 95%; .
566198-38-7 95%
5g
€1159.00 2025-04-17
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